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Compound of Interest

Compound Name: Ethyl nonadecanoate

Cat. No.: B101110 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physicochemical properties of ethyl
nonadecanoate, a long-chain fatty acid ethyl ester. The information is curated for professionals

in research and development, with a focus on clarity and practical application.

Physicochemical Properties of Ethyl
Nonadecanoate
Ethyl nonadecanoate is the ethyl ester of nonadecanoic acid. Its properties are summarized in

the table below, providing a quick reference for laboratory and development settings.
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Property Value Source

Molecular Formula C₂₁H₄₂O₂ [1][2][3][4]

Molecular Weight 326.56 g/mol [1]

CAS Number 18281-04-4

Appearance

White or colorless to light

yellow powder, lump, or clear

liquid

Melting Point 33 - 36 °C

Purity >99%

Storage Temperature Room temperature or 0 - 8 °C

Experimental Protocols: Synthesis of Ethyl
Nonadecanoate via Fischer Esterification
A common method for the synthesis of ethyl nonadecanoate is through Fischer esterification.

This acid-catalyzed reaction involves the esterification of nonadecanoic acid with ethanol.

Materials:

Nonadecanoic acid

Anhydrous ethanol

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (for neutralization)

Anhydrous magnesium sulfate (for drying)

Organic solvent (e.g., diethyl ether or hexane) for extraction

Round-bottom flask
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Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, dissolve nonadecanoic acid in an excess of

anhydrous ethanol.

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the solution

while stirring.

Reflux: Attach a reflux condenser and heat the mixture to the boiling point of ethanol. Allow

the reaction to reflux for several hours to drive the equilibrium towards the product.

Workup: After cooling, transfer the reaction mixture to a separatory funnel.

Neutralization: Wash the mixture with a saturated solution of sodium bicarbonate to

neutralize the excess acid.

Extraction: Extract the ethyl nonadecanoate into an organic solvent like diethyl ether.

Drying: Dry the organic layer over anhydrous magnesium sulfate.

Solvent Removal: Remove the solvent using a rotary evaporator to yield the crude ethyl
nonadecanoate.

Purification: The product can be further purified by distillation or chromatography.

Visualization of a Representative Experimental
Workflow
The following diagram illustrates a generalized workflow for the analysis of fatty acid ethyl

esters (FAEEs) like ethyl nonadecanoate from a biological sample, a common application in

metabolic research.
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Caption: Workflow for Fatty Acid Ethyl Ester Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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